Cas no 54951-47-2 (1-Penten-3-one,1-(4-chlorophenyl)-, (1E)-)

1-Penten-3-one,1-(4-chlorophenyl)-, (1E)- structure
54951-47-2 structure
Product Name:1-Penten-3-one,1-(4-chlorophenyl)-, (1E)-
CAS No:54951-47-2
MF:C11H11ClO
MW:194.657442331314
CID:381075
PubChem ID:5374012
Update Time:2025-04-19

1-Penten-3-one,1-(4-chlorophenyl)-, (1E)- Chemical and Physical Properties

Names and Identifiers

    • 1-Penten-3-one,1-(4-chlorophenyl)-, (1E)-
    • 1-(4-chlorophenyl)pent-1-en-3-one
    • (1E)-1-(4-Chlorophenyl)-1-penten-3-one #
    • NSC152773
    • 54951-47-2
    • UJJNGTBRZSXFRI-VMPITWQZSA-N
    • NSC-152773
    • 1-Penten-3-one, 1-(4-chlorophenyl)-
    • Inchi: 1S/C11H11ClO/c1-2-11(13)8-5-9-3-6-10(12)7-4-9/h3-8H,2H2,1H3/b8-5+
    • InChI Key: UJJNGTBRZSXFRI-VMPITWQZSA-N
    • SMILES: ClC1C=CC(=CC=1)/C=C/C(CC)=O

Computed Properties

  • Exact Mass: 194.05000
  • Monoisotopic Mass: 194.05
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1A^2
  • XLogP3: 3.1

Experimental Properties

  • Density: 1.128
  • Boiling Point: 316°C at 760 mmHg
  • Flash Point: 163.7°C
  • Refractive Index: 1.566
  • PSA: 17.07000
  • LogP: 3.33230
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